4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one

• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol
• IUPAC Name: 4-chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridin-3-one
• InChI: InChI=1S/C8H7ClN2O/c1-4-2-5-3-10-8(12)6(5)7(9)11-4/h2H,3H2,1H3,(H,10,12)
• InChI Key: OWYKETPTEGBGCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)NC2)C(=N1)Cl

Description

4-Chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one is a useful research compound. Its molecular formula is C8H7ClN2O and its molecular weight is 182.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a similar manner to Step 4 of Example 16, 4-chloro-1-hydroxy-6-methyl-2-(1-methyl-1-phenylethyl)-1,2-dihydropyrrolo[3,4-c]pyridine-3-one (70.0 mg, 0.220 mmol) was dissolved in nitromethane (3.5 mL), and the solution was treated with trifluoroacetic acid (0.509 mL, 6.60 mmol) and triethylsilane (0.141 mL, 0.880 mmol), followed by purification by slurry using isopropylether/hexane to obtain 4-chloro-6-methyl-1,2-dihydropyrrolo[3,4-c]pyridine-3-one (25.5 mg, yield 63%).